Cas no 2228542-18-3 (2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine)

2-(5-Chlorofuran-2-yl)-2-methoxypropan-1-amine is a versatile organic compound characterized by its unique 5-chlorofuran-2-yl and methoxypropan-1-amine groups. This compound offers enhanced stability and solubility, making it suitable for various synthetic applications. Its structural features contribute to its reactivity, making it a valuable building block in organic synthesis.
2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine structure
2228542-18-3 structure
Product Name:2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine
CAS No:2228542-18-3
MF:C8H12ClNO2
MW:189.639381408691
CID:6615669
PubChem ID:165704706
Update Time:2025-10-18

2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine
    • EN300-1978509
    • 2228542-18-3
    • Inchi: 1S/C8H12ClNO2/c1-8(5-10,11-2)6-3-4-7(9)12-6/h3-4H,5,10H2,1-2H3
    • InChI Key: MCYURIJEXMUGAM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(C)(CN)OC)O1

Computed Properties

  • Exact Mass: 189.0556563g/mol
  • Monoisotopic Mass: 189.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 48.4Ų

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2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine Related Literature

Additional information on 2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine

Professional Introduction to 2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine (CAS No. 2228542-18-3)

2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228542-18-3, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 5-chlorofuran-2-yl moiety, which is a key feature that contributes to its reactivity and biological activity. The presence of a 2-methoxypropan-1-amine group further enhances its utility in synthetic chemistry and pharmacological research.

The synthesis of 2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine involves a series of well-defined chemical reactions that highlight the compound's versatility. The process typically begins with the functionalization of the furan ring, which is then followed by the introduction of the chloro and methoxy substituents. This synthetic route underscores the importance of CAS No. 2228542-18-3 in facilitating the production of high-purity compounds for further research and development.

In recent years, there has been a growing interest in exploring the pharmacological properties of 2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine. Studies have demonstrated that this compound exhibits promising biological activities, making it a valuable candidate for investigating novel therapeutic agents. Specifically, research has focused on its potential role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurotransmitter regulation. The structural features of this compound, particularly the 5-chlorofuran-2-yl and 2-methoxypropan-1-amine groups, are believed to contribute to its pharmacological efficacy.

The investigation into the pharmacokinetic profile of 2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine has also revealed intriguing insights. Preliminary studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its potential clinical application. These findings have prompted further research into optimizing its pharmacokinetic characteristics for improved therapeutic outcomes.

Advances in computational chemistry have played a pivotal role in understanding the interactions between 2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine and biological targets. Molecular modeling studies have provided valuable insights into how this compound binds to specific receptors and enzymes, thereby elucidating its mechanism of action. These computational approaches have complemented experimental investigations, leading to a more comprehensive understanding of its pharmacological properties.

The development of novel synthetic methodologies has been another area of focus for researchers working with 2-(5-chlorofuran-2-yl)-2-methoxypropan-1-amine. Innovations in synthetic chemistry have enabled the efficient production of this compound in multi-kilogram quantities, making it more accessible for large-scale pharmaceutical applications. These advancements underscore the importance of CAS No. 2228542-18-3 as a reference point for future synthetic endeavors.

The potential applications of 2-(5-chlorofuran-2-yli)-l-methoxypropyla-mine extend beyond traditional pharmaceuticals. Research has explored its use in agrochemicals and specialty chemicals, where its unique structural features make it a valuable building block for designing novel compounds with enhanced properties. This versatility highlights the broad utility of this compound across multiple scientific disciplines.

In conclusion, 2-(5-chlorofuran-l-yli)-n-methoxypropyla-amine (CAS No. 2228542183) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features, coupled with promising biological activities and favorable pharmacokinetic properties, make it a compelling candidate for further investigation. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.

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